Cas no 2227797-69-3 (methyl (3S)-3-hydroxy-3-(1-methylcyclohexyl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(1-methylcyclohexyl)propanoate
• CAS No: 2227797-69-3
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 6241495
• PubChem ID: 165980481
• Update Time: 2025-10-29

methyl (3S)-3-hydroxy-3-(1-methylcyclohexyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(1-methylcyclohexyl)propanoate
• 2227797-69-3
• EN300-2001079

• Inchi： 1S/C11H20O3/c1-11(6-4-3-5-7-11)9(12)8-10(13)14-2/h9,12H,3-8H2,1-2H3/t9-/m0/s1
• InChI Key： ARCLEMHEQDVJDT-VIFPVBQESA-N
• SMILES： O[C@@H](CC(=O)OC)C1(C)CCCCC1

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3S)-3-hydroxy-3-(1-methylcyclohexyl)propanoate

Methyl (3S)-3-hydroxy-3-(1-methylcyclohexyl)propanoate (CAS No. 2227797-69-3): A Comprehensive Overview

Methyl (3S)-3-hydroxy-3-(1-methylcyclohexyl)propanoate, a compound with the chemical formula C₁₁H₂₀O₃ and CAS number 2227797-69-3, has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique stereochemistry and structural features, presents a promising candidate for various applications, particularly in drug development and synthetic chemistry. The following discussion delves into the compound's properties, potential applications, and recent advancements in research that highlight its significance.

The molecular structure of methyl (3S)-3-hydroxy-3-(1-methylcyclohexyl)propanoate is distinguished by the presence of a 3S-stereocenter and a side chain containing a 1-methylcyclohexyl group. This configuration imparts distinct physicochemical properties, making it an intriguing subject for investigation. The compound's solubility, stability, and reactivity are influenced by these structural elements, which are critical factors in its potential use as an intermediate in synthetic pathways.

In recent years, there has been a surge in research focused on chiral compounds due to their role in pharmaceuticals. Methyl (3S)-3-hydroxy-3-(1-methylcyclohexyl)propanoate exemplifies this trend, as its stereochemistry is crucial for the development of enantiomerically pure drugs. The compound's enantiomeric purity can significantly impact the efficacy and safety of therapeutic agents, making it a valuable asset in medicinal chemistry.

One of the most compelling aspects of methyl (3S)-3-hydroxy-3-(1-methylcyclohexyl)propanoate is its potential application as a building block for more complex molecules. Researchers have explored its utility in constructing various pharmacophores, which are key structural features responsible for a drug's biological activity. The compound's versatility allows for modifications at multiple sites, enabling the synthesis of diverse derivatives with tailored properties.

Recent studies have also highlighted the compound's role in exploring novel synthetic methodologies. The presence of both hydroxyl and ester functional groups provides multiple reaction handles, facilitating diverse chemical transformations. For instance, the hydroxyl group can participate in esterification or oxidation reactions, while the ester moiety can undergo hydrolysis or transesterification. These reactions are pivotal in constructing complex molecular architectures essential for drug discovery.

The pharmaceutical industry has shown particular interest in compounds with chiral centers due to their potential to enhance drug specificity and reduce side effects. Methyl (3S)-3-hydroxy-3-(1-methylcyclohexyl)propanoate aligns with this demand by offering a stereodefined precursor for developing enantiomerically pure active pharmaceutical ingredients (APIs). Its structural features make it an ideal candidate for further derivatization to produce high-value pharmaceutical intermediates.

In addition to its pharmaceutical applications, methyl (3S)-3-hydroxy-3-(1-methylcyclohexyl)propanoate has found utility in analytical chemistry. Its distinct spectral characteristics allow for easy identification and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analytical methods are crucial for quality control and purity assessment during drug development processes.

The synthesis of methyl (3S)-3-hydroxy-3-(1-methylcyclohexyl)propanoate presents both challenges and opportunities. While traditional synthetic routes have been established, there is ongoing research aimed at optimizing these processes for higher yields and improved scalability. Advances in catalytic methods and green chemistry principles have opened new avenues for sustainable production of this compound.

One notable development is the use of biocatalysis in the synthesis of chiral compounds. Enzymes such as lipases and esterases have been employed to achieve high enantioselectivity under mild reaction conditions. This approach not only enhances efficiency but also aligns with the growing emphasis on environmentally friendly synthetic methodologies.

The future prospects of methyl (3S)-3-hydroxy-3-(1-methylcyclohexyl)propanoate are promising, with ongoing research exploring its potential applications beyond traditional pharmaceuticals. For instance, its structural motif has been investigated as a precursor for specialty chemicals and materials science applications. The compound's unique properties make it a versatile building block that could contribute to innovations across multiple scientific disciplines.

In conclusion, methyl (3S)-3-hydroxy-3-(1-methylcyclohexyl)propanoate (CAS No. 2227797-69-3) is a multifaceted compound with significant implications in chemical biology and drug development. Its stereochemistry, functional groups, and synthetic accessibility make it a valuable resource for researchers aiming to develop novel therapeutic agents and advanced materials. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in scientific advancements.